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Introduction
Atalafoline is a naturally occurring acridone alkaloid identified in plant species such as

Atalantia buxifolia and Citrus maxima.[1][2] Chemically, it is known as 1,3-dihydroxy-2,5,6-

trimethoxy-10-methylacridin-9-one, with the CAS number 107259-49-4.[3] While the broader

class of acridone alkaloids and extracts from these plants have been a subject of

phytochemical and pharmacological interest, specific preliminary studies detailing the

mechanism of action of Atalafoline are not yet available in the public domain. This guide

provides a summary of the existing, albeit limited, information regarding Atalafoline and the

general biological activities associated with its plant sources and related compounds.

Chemical and Physical Properties
A summary of the known chemical and physical properties of Atalafoline is presented in Table

1. This information is primarily sourced from chemical suppliers and databases.

Table 1: Physicochemical Properties of Atalafoline
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Property Value Source

Chemical Name
1,3-dihydroxy-2,5,6-trimethoxy-

10-methylacridin-9-one
[3]

CAS Number 107259-49-4 [3]

Molecular Formula C₁₇H₁₇NO₆ [3]

Molecular Weight 331.32 g/mol [3]

Melting Point 155-158 °C (in acetone) [3]

Biological Activities of Source Plants and Related
Alkaloids
While direct studies on Atalafoline's mechanism of action are absent, research on the extracts

of Atalantia buxifolia and other isolated acridone alkaloids provides some context for its

potential biological activities. It is crucial to note that the following activities are not directly

attributed to Atalafoline but to the plant extracts or other compounds isolated from them.

Extracts from the genus Atalantia are used in traditional medicine for a variety of ailments,

including fever, rheumatic pains, cough, and allergies.[4] Modern pharmacological studies on

these plants have revealed several biological activities, including:

Anti-inflammatory Effects: A study on bioactive components from the twigs of Atalantia

buxifolia demonstrated that some compounds exhibit significant anti-inflammatory effects.[5]

For instance, the compound buxifoxime A showed a potent inhibitory effect on superoxide

anion generation.[5]

Antibacterial Activity: Two new acridone alkaloids isolated from the branch of Atalantia

buxifolia exhibited significant antibacterial activity against Staphylococcus aureus.[6]

Antiviral and Cytotoxic Activities: Other acridone alkaloids from Atalantia buxifolia, such as 5-

hydroxy-N-methylseverifoline and atalaphyllinine, have shown antidengue and cytotoxic

activities against human liver cancer cell lines, respectively.[5]
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Acetylcholinesterase Inhibition: Some acridone alkaloids from Atalantia buxifolia have been

observed to have a weak inhibitory effect on acetylcholinesterase.[6]

The chemical constituents of Atalantia buxifolia are diverse and include volatile oils, limonoids,

coumarins, and flavonoids, in addition to alkaloids.[7] These compounds contribute to the

plant's traditional uses in treating respiratory conditions like acute and chronic tracheitis.[7]

Future Directions
The absence of specific studies on the mechanism of action of Atalafoline represents a

significant knowledge gap. Future research should focus on isolating sufficient quantities of

Atalafoline to conduct comprehensive in vitro and in vivo studies. Key areas for investigation

would include:

Screening for Biological Activity: A broad-based screening approach to identify the primary

pharmacological effects of Atalafoline, such as anti-inflammatory, antimicrobial, antiviral,

and anticancer activities.

Target Identification and Pathway Analysis: Once a significant biological activity is confirmed,

studies should be initiated to identify the molecular targets and signaling pathways

modulated by Atalafoline. This would involve techniques such as proteomics,

transcriptomics, and specific enzyme and receptor binding assays.

Quantitative Structure-Activity Relationship (QSAR) Studies: Investigating the relationship

between the chemical structure of Atalafoline and its biological activity to guide the

synthesis of more potent and specific analogs.

Conclusion
Currently, a detailed technical guide on the mechanism of action of Atalafoline cannot be

provided due to the lack of specific preliminary studies. The available information is limited to

its chemical identification and its presence in certain medicinal plants. The known biological

activities of extracts from these plants and other isolated acridone alkaloids suggest that

Atalafoline may possess anti-inflammatory, antibacterial, or other valuable pharmacological

properties. However, dedicated research is imperative to elucidate its specific mechanism of

action, identify its molecular targets, and explore its therapeutic potential. Without such data,

any discussion of its signaling pathways or experimental protocols remains speculative.
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Researchers are encouraged to pursue studies on this compound to unlock its potential

contributions to drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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